N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,3-dimethoxybenzamide
Overview
Description
N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,3-dimethoxybenzamide, also known as DTT, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been shown to have potential applications in various fields, including cancer research, neurobiology, and drug discovery.
Scientific Research Applications
Chemistry and Synthesis
Research on similar compounds, such as benzothiazoles and sulfonamides, has been extensive due to their wide range of applications in medicinal chemistry. Benzothiazole derivatives are known for their antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities, and some are under investigation as potential antitumor agents (Kamal et al., 2015). The presence of a benzothiazole unit in "N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-2,3-dimethoxybenzamide" suggests that research could explore similar pharmacological activities.
Environmental Impact
Compounds with chlorinated structures, such as dioxins and polychlorinated biphenyls (PCBs), have been extensively studied for their environmental persistence and toxicity. While not directly related, the chlorination pattern in the queried compound could warrant investigation into its environmental stability, potential bioaccumulation, and degradation pathways to assess environmental risks (Fries, 1995).
Potential Applications in Drug Development
The structural complexity and unique features of "this compound" could make it a candidate for exploring novel drug development pathways. The integration of thiophene and benzamide moieties could offer unique biological activities, making it a compound of interest for pharmacological studies focusing on new therapeutic agents (Carta et al., 2012).
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes and proteins
Cellular Effects
Some studies suggest that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl2N2O3S2/c1-22-11-5-3-4-8(13(11)23-2)15(21)20-16-19-10(7-24-16)9-6-12(17)25-14(9)18/h3-7H,1-2H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZBFRYXSONSYBO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)NC2=NC(=CS2)C3=C(SC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl2N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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